2-Chloro-5-(trifluoromethyl)mandelic acid

Core Science & Biosynthesis

2-Chloro-5-(trifluoromethyl)mandelic acid MSDS safety data

Part 1: Executive Summary & Chemical Identity

2-Chloro-5-(trifluoromethyl)mandelic acid is a specialized fluorinated building block used primarily in the synthesis of agrochemicals and pharmaceutical intermediates (specifically kinase inhibitors and resolving agents).[1] It combines the stereochemical utility of the mandelic acid scaffold with the metabolic stability and lipophilicity of the trifluoromethyl group.

Due to its status as a specialized research intermediate, specific commercial MSDS data is often aggregated from its precursors. This guide synthesizes data based on Structure-Activity Relationships (SAR) and verified precursor properties.

Physicochemical Profile

Property	Specification / Value	Note
Chemical Name	2-Chloro-5-(trifluoromethyl)mandelic acid
Systematic Name	2-Chloro-5-(trifluoromethyl)- -hydroxybenzeneacetic acid
Molecular Formula
Molecular Weight	254.59 g/mol
CAS Number	Not widely listed (Research Grade)	Precursor Aldehyde CAS: 82386-89-8
Physical State	White to off-white crystalline solid	Hygroscopic tendency
Predicted pKa	2.6 – 2.9	More acidic than Mandelic acid (pKa 3.[1][2]4) due to electron-withdrawing Cl/CF groups.
Solubility	Soluble in MeOH, DMSO, EtOAc; Low in Water	Acidic pH facilitates water solubility.[1]
Chirality	Exists as (R)- and (S)- enantiomers	Often used as a racemate or resolving agent.[1]

Part 2: Hazard Identification (GHS Classification)

Based on the chemical structure and properties of the 2-chloro-5-(trifluoromethyl)benzoic acid analog.

GHS Label Elements

• Signal Word: DANGER

• Hazard Pictograms:

  • (Corrosive)
  • (Irritant)

Hazard Statements

• H314: Causes severe skin burns and eye damage (Attributed to low pKa).

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]

Part 3: Safe Handling & Synthesis Protocols

Synthesis Workflow (The Sandmeyer-Cyanohydrin Route)

The synthesis of this compound typically proceeds from 3-Amino-4-chlorobenzotrifluoride (CAS 121-50-6).[1] The workflow requires strict control of temperature and pH to prevent the hydrolysis of the trifluoromethyl group (though it is relatively stable on the aromatic ring).

Figure 1: Synthetic pathway from the commercially available aniline precursor to the target mandelic acid.[1]

Detailed Experimental Protocol: Hydrolysis of the Mandelonitrile

Context: This step converts the intermediate nitrile to the final acid.[1] It is the most critical step for safety due to the potential evolution of HCN gas if not acidified correctly.

• Preparation: In a fume hood, charge a round-bottom flask with the crude 2-chloro-5-(trifluoromethyl)mandelonitrile (1.0 eq).

• Acid Addition: Slowly add concentrated HCl (12M, 5.0 eq) at 0°C. Caution: Exothermic.

• Reflux: Heat the mixture to reflux (approx. 100°C) for 4–6 hours. Monitor by TLC or HPLC.

  • Note on CF3 Stability: The CF3 group on the aromatic ring is generally stable to acidic hydrolysis, unlike aliphatic CF3 groups.

• Extraction: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).

• Purification: The crude acid can be recrystallized from Toluene/Heptane or purified via acid-base extraction (Extract into NaHCO3, wash organics, re-acidify aqueous layer to precipitate product).[1]

Handling & Storage Decision Logic

Figure 2: Safety decision matrix for physical handling and PPE selection.

Part 4: Emergency Response & Waste Management

Fire Fighting (HF Generation Risk)

Because this molecule contains a trifluoromethyl group (

) and chlorine ( ), thermal decomposition is highly hazardous.[1]

• Decomposition Products: Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), Carbon Monoxide (CO).[1]

• Action: Firefighters must wear full protective clothing and positive pressure Self-Contained Breathing Apparatus (SCBA) .

• Media: Dry chemical, CO2, or water spray.[1] Do not use a solid water stream (may scatter the acid).

Spill Cleanup

• Evacuate: Clear the area of non-essential personnel.

• PPE: Wear goggles, lab coat, and double nitrile gloves.

• Neutralization: Cover the spill with Sodium Bicarbonate (

  ) or a specialized acid spill kit.[1] Wait for bubbling to cease.

• Disposal: Collect the neutralized solid into a hazardous waste container labeled "Halogenated Organic Solids."

Part 5: Analytical Applications

Researchers utilizing this compound for chiral resolution or drug discovery should note the following HPLC parameters:

• UV Detection: The aromatic ring allows detection at 254 nm and 220 nm .

• Chiral Separation:

  • Column: Polysaccharide-based chiral columns (e.g., Chiralpak AD-H or OD-H).

  • Mobile Phase: Hexane/IPA with 0.1% TFA (Trifluoroacetic acid). The TFA is crucial to suppress ionization of the carboxylic acid, ensuring sharp peak shapes.

References

• Sigma-Aldrich. (n.d.). 2-Chloro-5-(trifluoromethyl)benzaldehyde Product Sheet. Retrieved from [4]

• PubChem. (2025).[4] Compound Summary: 2-Chloro-5-(trifluoromethyl)benzaldehyde.[1][4][5][6][7][8] National Library of Medicine. Retrieved from [4]

• PrepChem. (n.d.).[1] Synthesis of 2-chloro-5-trifluoromethylbenzaldehyde. Retrieved from

• Royal Society of Chemistry. (2026). Unlocking the potential of mandelic acid derivatives. Retrieved from

Sources

• 1. echemi.com [echemi.com]
• 2. 2-Chloro-5-(trifluoromethyl)pyridine 98 52334-81-3 [sigmaaldrich.com]
• 3. chembk.com [chembk.com]
• 4. 2-Chloro-5-(trifluoromethyl)benzaldehyde 98 82386-89-8 [sigmaaldrich.com]
• 5. 2-Chloro-5-(trifluoromethyl)benzaldehyde | CAS 82386-89-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. 2-Chloro-5-(trifluoromethyl)benzaldehyde , 97% , 82386-89-8 - CookeChem [cookechem.com]
• 7. 2-Chloro-5-(trifluoromethyl)benzaldehyde (CAS 82386-89-8) China Manufacturers Suppliers Factory Exporter [volsenchem.com]
• 8. 2-Chloro-5-(trifluoromethyl)benzaldehyde - Análisis Vínicos [analisisvinicos.com]

Protocols & Analytical Methods

Preparation of 2-Chloro-5-(trifluoromethyl)mandelic Acid Esters: A Synthetic Guide

An Application Note and Protocol for Researchers

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 2-Chloro-5-(trifluoromethyl)mandelic acid esters. These compounds are valuable chiral building blocks in medicinal chemistry, where the incorporation of a trifluoromethyl group can significantly enhance the metabolic stability and binding affinity of drug candidates[1][2]. We will delve into the mechanistic basis for common esterification strategies, provide a detailed, step-by-step protocol for a representative synthesis, outline methods for purification and characterization, and discuss key experimental considerations to ensure a successful and reproducible outcome.

Introduction: Significance and Synthetic Challenges

Mandelic acid and its derivatives are privileged scaffolds in organic and medicinal chemistry, serving as key precursors for a wide range of pharmaceuticals, including antibiotics and antiplatelet drugs[3][4]. The specific derivative, 2-chloro-5-(trifluoromethyl)mandelic acid, is of particular interest in modern drug design. The trifluoromethyl (-CF3) group is a bioisostere for various functionalities and is known to improve critical drug properties such as lipophilicity, metabolic stability, and binding affinity by engaging in unique non-covalent interactions[1].

However, the synthesis of its esters is not without challenges. The carboxylic acid is electronically deactivated by the electron-withdrawing trifluoromethyl and chloro groups on the aromatic ring, which can reduce its nucleophilicity and slow the rate of esterification[5]. Furthermore, the ortho-chloro substituent presents a degree of steric hindrance around the carboxylic acid moiety. Therefore, selecting an appropriate esterification method is crucial for achieving high yields and purity.

Synthetic Strategies and Mechanistic Considerations

Several methods can be employed for the esterification of α-hydroxycarboxylic acids. The choice of method often depends on the scale of the reaction, the sensitivity of the substrates, and the desired purity of the final product.

Fischer-Speier Esterification

This classical method involves the reaction of a carboxylic acid with an excess of alcohol under strong acid catalysis (e.g., H₂SO₄, p-TsOH)[6][7]. The reaction is driven to completion by using the alcohol as the solvent or by removing the water formed during the reaction, often through azeotropic distillation with a Dean-Stark apparatus[7][8].

Mechanism: The reaction proceeds via protonation of the carbonyl oxygen of the carboxylic acid, which activates the carbonyl carbon for nucleophilic attack by the alcohol. Subsequent proton transfers and elimination of a water molecule yield the ester.

Caption: Mechanism of Fischer-Speier Esterification.

Steglich Esterification

For substrates that are sensitive to the harsh conditions of Fischer esterification, the Steglich method offers a milder alternative[8][9]. This reaction utilizes dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid and a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP), to facilitate the acyl transfer to the alcohol[10].

Causality: The primary advantage is that the reaction can be performed at room temperature, preserving sensitive functional groups. However, a significant drawback is the formation of dicyclohexylurea (DCU) as a byproduct, which can be challenging to remove completely from the reaction mixture[8]. The use of water-soluble carbodiimides like EDC can simplify purification as the resulting urea byproduct is water-soluble and easily removed during aqueous workup[8].

Detailed Experimental Protocol: Synthesis of Methyl 2-Chloro-5-(trifluoromethyl)mandelate

This protocol details the preparation of the methyl ester via a modified Fischer-Speier esterification, a robust and scalable method suitable for this substrate.

Materials and Reagents

Reagent	Purity	Supplier	Notes
2-Chloro-5-(trifluoromethyl)mandelic acid	≥98%	Commercial Source	-
Methanol (MeOH), Anhydrous	≥99.8%	Commercial Source	Use as both reactant and solvent
Sulfuric Acid (H₂SO₄), Concentrated	95-98%	Commercial Source	Catalyst; handle with extreme care
Ethyl Acetate (EtOAc)	ACS Grade	Commercial Source	For extraction
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	Lab Prepared	For neutralization
Brine (Saturated NaCl Solution)	-	Lab Prepared	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	-	Commercial Source	For drying
Silica Gel	60 Å, 230-400 mesh	Commercial Source	For column chromatography

Experimental Workflow Diagram

Caption: Experimental workflow for ester synthesis.

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloro-5-(trifluoromethyl)mandelic acid (10.0 g, 39.0 mmol).

• Reagent Addition: Add anhydrous methanol (150 mL). Stir the mixture until the acid is fully dissolved. Carefully and slowly add concentrated sulfuric acid (1.0 mL, ~18.8 mmol) to the stirring solution. Caution: The addition is exothermic.

• Reaction: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 8-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of Hexane:Ethyl Acetate as the eluent.

• Work-up - Quenching: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess methanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the resulting residue in ethyl acetate (150 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 75 mL), saturated sodium bicarbonate solution (3 x 75 mL, or until effervescence ceases), and finally with brine (1 x 75 mL)[7].

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product as an oil.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 5% to 20% EtOAc). Combine the fractions containing the pure product and remove the solvent in vacuo to afford the pure methyl 2-Chloro-5-(trifluoromethyl)mandelate.

Characterization and Data

The identity and purity of the synthesized ester must be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural confirmation. The trifluoromethyl group provides a sharp singlet in the ¹⁹F NMR spectrum, which is a key diagnostic signal[11][12].

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the ester.

• Gas Chromatography (GC) or Chiral HPLC: If the starting material is racemic, GC or HPLC can be used to confirm the product is also a racemic mixture. If a chiral resolution has been performed, these techniques are critical for determining the enantiomeric excess (ee)[13][14].

Representative Analytical Data

The following table summarizes expected analytical data for Methyl 2-Chloro-5-(trifluoromethyl)mandelate.

Analysis	Expected Result
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.7-7.5 (m, 3H, Ar-H), ~5.5 (s, 1H, CH-OH), ~3.8 (s, 3H, OCH₃), ~3.5 (d, 1H, OH).
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~172 (C=O), ~139-123 (aromatic carbons, including C-CF₃ quartet), ~72 (CH-OH), ~54 (OCH₃). The carbon attached to the CF₃ group will appear as a quartet due to C-F coupling[11].
¹⁹F NMR (CDCl₃, 376 MHz)	δ (ppm): ~ -62.5 (s, 3F, CF₃).
MS (ESI+)	m/z: [M+Na]⁺ calculated for C₁₀H₈ClF₃O₃Na, found ~293.0.

Troubleshooting and Key Considerations

• Incomplete Reaction: If TLC indicates a significant amount of starting material remains after 12 hours, a small additional amount of sulfuric acid can be added, or the reaction time can be extended. Ensure the methanol is anhydrous, as water will shift the equilibrium back towards the starting materials[7].

• Low Yield: Product loss can occur during the aqueous work-up if emulsions form. Using brine helps break emulsions. Ensure complete extraction from the aqueous layer.

• Purification Issues: The product is a relatively nonpolar ester. A hexane/ethyl acetate solvent system for column chromatography typically provides good separation from any remaining starting acid (which is much more polar) and other impurities.

• Safety: Concentrated sulfuric acid is highly corrosive and must be handled with extreme care in a fume hood while wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

References

• Nickel-catalyzed esterification of mandelic acids with alcohols. (2023). Arabian Journal of Chemistry. Available at: [Link]

• Fe2(SO4)3 xH2O In Synthesis : A New and Convenient Catalyst For The Esterification Of Mandelic Acid With Alcohols. (2007). Taylor & Francis Online. Available at: [Link]

• Chiral separations of mandelic acid by HPLC using molecularly imprinted polymers. (n.d.). Scielo. Available at: [Link]

• Electronic Supplementary Information (ESI) for - The Royal Society of Chemistry. (n.d.). Available at: [Link]

• Synthesis of Substituted Mandelic Acid Derivatives via Enantioselective Hydrogenation: Homogeneous versus Heterogeneous C

• Structure–Chiral Selectivity Relationships of Various Mandelic Acid Derivatives on Octakis 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-gamma-cyclodextrin Containing Gas Chromatographic Stationary. (2023). PMC. Available at: [Link]

• Boric Acid Catalyzed Chemoselective Esterification of α-Hydroxycarboxylic Acids. (2004). ACS Publications. Available at: [Link]

• Chiral resolution. (n.d.). Wikipedia. Available at: [Link]

• Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution. (2014). Beilstein Journals.

• Chiral separations of mandelic acid by HPLC using molecularly imprinted polymers. (2025). ResearchGate. Available at: [Link]

• Chiral Separation of Mandelic Acid Derivatives Using Various Permethylated Cyclodextrin Selectors Containing Stationary Phases in GC. (2025). MDPI. Available at: [Link]

• Continuous Flow Synthesis of α-Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach. (n.d.). PMC. Available at: [Link]

• Asymmetric Organocatalysed Synthesis of (R)

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. (2021). Beilstein Journals. Available at: [Link]

• Esterification of Carboxylic Acids with Alcohols. (n.d.). Organic Syntheses. Available at: [Link]

• Ester synthesis by esterification. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Process for the preparation and resolution of mandelic acid derivatives. (n.d.). Google Patents.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). MDPI. Available at: [Link]

• Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review. (n.d.). RSC Publishing. Available at: [Link]

• How to purify esterefication product? (2016). ResearchGate. Available at: [Link]

• Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[11][15]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as potent, selective and efficacious microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitor. (2016). PubMed. Available at: [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). MDPI. Available at: [Link]

• Fischer Esterification-Typical Procedures. (2024). OperaChem. Available at: [Link]

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. (2021). Beilstein Journals. Available at: [Link]

• Synthesis of Enantiomers of Chiral Ester Derivatives Containing an Amide Group and their Chiral Recognition by ¹H NMR Spectro. (2023). Scholars' Mine.
• NMR Determination of Enantiomeric Composition of Chiral Alcohols Using Camphorsulfonate Esters. (n.d.). Fordham Research Commons.

• ESTERIFICATION OF TRIFLUOROACETIC ACID WITH PHENYLDIAZO SARITA EXTENSION LECTURER IN CHEMISTRY GOVT.COLLEGE FOR WOMEN, BAWANI. (n.d.). SlidePlayer. Available at: [Link]

• Applications of 2-Chloro-4,5-dihydroimidazole in Heterocyclic and Medicinal Chemistry. (2025). ResearchGate. Available at: [Link]

• Chromatographic, Spectrometric and NMR Characterization of a New Set of Glucuronic Acid Esters Synthesized by Lipase. (n.d.). Université de Liège.

• Application of ¹⁹F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. (n.d.). PMC. Available at: [Link]

• Facile synthesis of vinyl esters of aromatic carboxylic acids with participation of 2-chloro-4,6-dimethoxy-1,3,5-triazine. (2025). ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. jelsciences.com [jelsciences.com]
• 3. iris.unisa.it [iris.unisa.it]
• 4. Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. ijmr.net.in [ijmr.net.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. rsc.org [rsc.org]
• 12. Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure–Chiral Selectivity Relationships of Various Mandelic Acid Derivatives on Octakis 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-gamma-cyclodextrin Containing Gas Chromatographic Stationary - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chiral Separation of Mandelic Acid Derivatives Using Various Permethylated Cyclodextrin Selectors Containing Stationary Phases in GC [mdpi.com]
• 15. arabjchem.org [arabjchem.org]

Application Notes & Protocols: Strategic Functionalization of the 2-Chloro-5-(trifluoromethyl)mandelic Acid Hydroxyl Group

Introduction: Strategic Value and Molecular Context

2-Chloro-5-(trifluoromethyl)mandelic acid is a highly valuable chiral building block in modern synthetic and medicinal chemistry.[1][2] Its molecular architecture, featuring a stereogenic α-hydroxyl center, a carboxylic acid, and an electronically modified aromatic ring, offers a unique platform for creating structurally diverse and biologically active molecules.[1] The functionalization of its secondary hydroxyl group is a critical step in the synthesis of advanced pharmaceutical intermediates, specialty polymers, and chiral ligands.

The presence of both a chloro and a trifluoromethyl group on the phenyl ring significantly influences the molecule's reactivity. These potent electron-withdrawing groups (EWGs) increase the acidity of the carboxylic acid proton and modulate the reactivity of the α-hydroxyl group.[1][3][4] This electronic configuration presents a distinct challenge and opportunity: the need for chemoselective strategies to modify the hydroxyl group while managing the reactivity of the adjacent carboxylic acid. This guide provides a detailed exploration of the principles and protocols for achieving selective functionalization of the hydroxyl moiety.

Diagram: Reactivity Sites of 2-Chloro-5-(trifluoromethyl)mandelic acid

Caption: Key reactive sites on the target molecule.

The Chemoselectivity Challenge: Prioritizing the Hydroxyl Group

Direct functionalization of the hydroxyl group in the presence of the unprotected carboxylic acid is fraught with difficulty. The carboxylic acid proton is significantly more acidic and will readily quench bases, while the carboxylate oxygen is often a more competitive nucleophile. Therefore, a robust and reliable strategy involves a protection/deprotection sequence. The carboxylic acid is temporarily masked as an ester, allowing for clean and high-yield modification of the hydroxyl group. This approach forms the foundation of the protocols described herein.[5][6][7]

Protocol I: O-Acylation (Esterification) of the Hydroxyl Group

This two-stage protocol is designed for the synthesis of α-acyloxy esters, which are common motifs in pharmaceuticals and prodrugs. The strategy involves first protecting the carboxylic acid as a simple ester, followed by acylation of the free hydroxyl group.

Diagram: O-Acylation Workflow

Caption: Two-step workflow for the O-Acylation of the hydroxyl group.

Step-by-Step Methodology

Part A: Protection of the Carboxylic Acid (Methyl Ester Formation)

This procedure utilizes a classic Fischer-Speier esterification.[8]

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-Chloro-5-(trifluoromethyl)mandelic acid (1.0 eq).

• Reagent Addition: Add anhydrous methanol (MeOH) to create a 0.2–0.5 M solution. Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~2 mol%).

• Reaction: Heat the mixture to reflux (approx. 65°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 4–12 hours).

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the acid by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude methyl ester can often be used directly in the next step or purified further by column chromatography if necessary.

Part B: Acylation of the α-Hydroxyl Group

• Setup: Dissolve the methyl 2-chloro-5-(trifluoromethyl)mandelate intermediate (1.0 eq) from Part A in anhydrous dichloromethane (DCM) or pyridine in a flask under an inert atmosphere (Nitrogen or Argon). Cool the flask to 0°C using an ice bath.

• Reagent Addition: Slowly add pyridine (1.5 eq) if using DCM as the solvent, followed by the dropwise addition of the acylating agent (e.g., acetyl chloride or acetic anhydride, 1.2 eq).

• Reaction: Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature. Monitor for completion by TLC (typically 1-4 hours).

• Quenching: Carefully quench the reaction by slowly adding cold water or a saturated NH₄Cl solution.

• Extraction: Extract the product with DCM or ethyl acetate.

• Purification: Wash the organic layer sequentially with dilute HCl (if pyridine was used), saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate. Purify the final product by silica gel column chromatography.

Protocol II: O-Alkylation (Etherification) of the Hydroxyl Group

This protocol details the formation of an ether linkage at the hydroxyl position, a key transformation for modifying solubility and metabolic stability. It follows the same principle of carboxyl group protection before alkylation.

Diagram: O-Alkylation Workflow

Caption: Two-step workflow for the O-Alkylation of the hydroxyl group.

Step-by-Step Methodology

Part A: Protection of the Carboxylic Acid

• Follow the exact procedure as described in Protocol I, Part A .

Part B: Alkylation of the α-Hydroxyl Group (Williamson Ether Synthesis)

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous tetrahydrofuran (THF). Cool to 0°C.

• Substrate Addition: Dissolve the methyl 2-chloro-5-(trifluoromethyl)mandelate intermediate (1.0 eq) in anhydrous THF and add it dropwise to the NaH suspension via a syringe or dropping funnel. Caution: Hydrogen gas is evolved.

• Deprotonation: Stir the mixture at 0°C for 30-60 minutes to allow for complete formation of the alkoxide.

• Alkylation: Add the alkylating agent (e.g., methyl iodide or benzyl bromide, 1.2 eq) dropwise at 0°C. After addition, allow the reaction to warm to room temperature and stir until completion (monitor by TLC, typically 2-16 hours).

• Quenching: Cool the reaction back to 0°C and quench very carefully by the dropwise addition of cold water or a saturated aqueous solution of ammonium chloride (NH₄Cl) to destroy any excess NaH.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography to yield the desired ether.

Analytical Characterization and Validation

Confirming the identity, purity, and stereochemical integrity of the final product is paramount. A combination of spectroscopic and chromatographic techniques should be employed.

Technique	Purpose	Expected Observations for O-Acylation (Acetate)	Expected Observations for O-Alkylation (Methyl Ether)
¹H NMR	Structural confirmation and purity assessment.	Disappearance of the hydroxyl proton (-OH) signal. Appearance of a new singlet around δ 2.1 ppm (3H) for the acetyl group. Downfield shift of the α-proton (methine CH).	Disappearance of the hydroxyl proton (-OH) signal. Appearance of a new singlet around δ 3.4-3.6 ppm (3H) for the O-methyl group.
¹³C NMR	Confirms carbon framework.	Appearance of a new carbonyl signal (~170 ppm) and a methyl signal (~21 ppm) for the acetyl group.	Appearance of a new methoxy carbon signal (~58 ppm).
¹⁹F NMR	Confirms integrity of the trifluoromethyl group.	A singlet around -62 to -64 ppm, confirming the CF₃ group is intact.	A singlet around -62 to -64 ppm, confirming the CF₃ group is intact.
Mass Spec (MS)	Molecular weight confirmation.	The molecular ion peak [M]+ or adducts [M+H]+, [M+Na]+ will correspond to the mass of the acylated product.	The molecular ion peak [M]+ or adducts will correspond to the mass of the alkylated product.
IR Spectroscopy	Functional group analysis.	Disappearance of the broad O-H stretch (~3400 cm⁻¹). Appearance of a new, strong ester C=O stretch (~1740-1750 cm⁻¹).	Disappearance of the broad O-H stretch (~3400 cm⁻¹). Appearance of a C-O ether stretch (~1100 cm⁻¹).
Chiral HPLC	Enantiomeric purity assessment.[9]	The enantiomeric excess (ee) should be measured to ensure no racemization occurred at the α-carbon during the reaction sequence.[10]	The enantiomeric excess (ee) should be confirmed to be identical to the starting material, verifying the stereochemical integrity.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[11][12]

• Ventilation: All manipulations should be performed in a properly functioning chemical fume hood to avoid inhalation of vapors.[13][14]

• Trifluoromethylated Compounds: These compounds can release highly toxic hydrogen fluoride (HF) gas upon combustion.[13] Handle with care and be aware of proper fire-fighting measures.

• Reagent Hazards:

  • Sodium Hydride (NaH): Highly flammable and reacts violently with water to produce hydrogen gas. Handle as a dry powder or oil dispersion under an inert atmosphere.

  • Acyl Chlorides/Anhydrides: Corrosive and lachrymatory. Handle with care in a fume hood.

  • Strong Acids/Bases: Corrosive. Add slowly and with cooling to prevent exothermic reactions.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

References

• D. C. D. Butler, G. A. Morris, J. E. P. E. N. G. G. A. R. D. O. D. W. H. N. D. I. A. N. D. E. R. S. O. N. Monoselective o-C–H Functionalizations of Mandelic Acid and α-Phenylglycine. Journal of the American Chemical Society.
• Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review. RSC Publishing.
• Monoselective o-C–H Functionalizations of Mandelic Acid and α-Phenylglycine. PMC.
• Safety Data Sheet for 2-Chloro-5-(trifluoromethyl)benzoic acid. TCI AMERICA.
• Separation of mandelic acid and its derivatives with new immobilized cellulose chiral st
• Asymmetric Organocatalysed Synthesis of (R)
• Monoselective o-C-H Functionalizations of Mandelic Acid and α-Phenylglycine. PubMed.
• Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review.
• Mandelic acid derived ionic liquids: synthesis, toxicity and biodegradability. RSC Publishing.
• Safety Data Sheet for 2-(Trifluoromethyl)-3-ethoxydodecafluorohexane. Angene Chemical.
• Safety Data Sheet for 2,3,4-Trifluoro-6-(trifluoromethyl)benzyl alcohol. Fluorochem.
• Safety Data Sheet for (Trifluoromethyl)perfluoro-2-pentene. 3M.
• SAFETY D
• Asymmetric Organocatalysed Synthesis of (R)
• Process for the preparation and resolution of mandelic acid derivatives.
• Why do electron withdrawing groups increase the acidity of carboxylic acids?. Quora.
• Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review. RSC Publishing.

Sources

• 1. Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07369C [pubs.rsc.org]
• 2. Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Monoselective o-C–H Functionalizations of Mandelic Acid and α-Phenylglycine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Monoselective o-C-H Functionalizations of Mandelic Acid and α-Phenylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mandelic acid derived ionic liquids: synthesis, toxicity and biodegradability - RSC Advances (RSC Publishing) DOI:10.1039/C6RA25562K [pubs.rsc.org]
• 9. Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US7960582B2 - Process for the preparation and resolution of mandelic acid derivatives - Google Patents [patents.google.com]
• 11. angenechemical.com [angenechemical.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 14. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

Technical Notes & Optimization

Handling hygroscopic nature of 2-Chloro-5-(trifluoromethyl)mandelic acid

This guide serves as a specialized technical support interface for researchers handling 2-Chloro-5-(trifluoromethyl)mandelic acid . It is designed to mitigate the risks associated with its hygroscopic nature, ensuring experimental reproducibility and data integrity.

Status: Operational | Topic: Hygroscopicity Management | Severity: High

The Hygroscopic Challenge: Mechanism & Impact

Why is this molecule acting this way? 2-Chloro-5-(trifluoromethyl)mandelic acid possesses a "dual-threat" molecular architecture regarding moisture sensitivity:

• The

  -Hydroxy Acid (AHA) Moiety: The adjacent hydroxyl (-OH) and carboxyl (-COOH) groups are potent hydrogen bond donors and acceptors. They actively scavenge water molecules from the atmosphere to form a hydration shell.

• The Halogenated Ring: While the trifluoromethyl (-CF

  ) and chloro (-Cl) groups are lipophilic, the strong electron-withdrawing nature of the -CF group (Hammett ) increases the acidity of the carboxylic proton and the polarization of the -hydroxyl group. This makes the surface of the crystal lattice highly energetic and prone to rapid water adsorption.

The Cascade of Failure:

• Phase 1 (Adsorption): Surface moisture creates a sticky "gum," leading to weighing errors (0.5% - 2.0% mass variance).

• Phase 2 (Dissolution): In high humidity (>60% RH), the solid may deliquesce (dissolve in its own absorbed water).

• Phase 3 (Degradation/Racemization): Prolonged exposure to moisture, especially if trace impurities are present, can catalyze acid-catalyzed racemization of the chiral center, compromising enantiomeric excess (ee).

Protocol: The "Dry Chain" of Custody

To maintain integrity, you must treat the material as if it is biologically sterile—but for moisture.

A. Storage Architecture

Tier	Environment	Protocol
Primary	Amber Glass Vial	Screw cap with PTFE/Silicone septum . Parafilm is insufficient for long-term storage of fluorinated acids.
Secondary	Desiccator Cabinet	Silica gel (with cobalt-free indicator) or Drierite. Vacuum desiccator is preferred (maintained at <10 mbar).
Tertiary	Cold Storage	Store at 2–8°C . Critical: Allow vial to equilibrate to room temperature (approx. 30 mins) inside the desiccator before opening to prevent condensation shock.

B. Weighing & Transfer Workflow

Do not weigh this compound on an open bench on a rainy day.

• The Inert Blanket Method (Standard):

  • Place the balance inside a localized containment hood or use an inverted funnel connected to a gentle stream of dry Nitrogen/Argon over the weighing pan.

  • Technique: Tare the receiving flask with its cap/septum. Quickly transfer the solid. Cap immediately. Weigh the difference. Never tare the solid directly on weighing paper for extended periods.

• The "Difference" Method (High Precision):

  • Weigh the sealed source vial.

  • Remove approximate amount.[1]

  • Reweigh the sealed source vial.

  • Mass transferred =

    Mass. (This eliminates balance drift due to moisture absorption on the pan).

Recovery: Drying "Wet" Material

If your material has caked or absorbed moisture, use this validated drying cycle.

Equipment: Vacuum Oven Target: <0.1% Water Content (w/w)

• Preparation: Spread the solid in a thin layer on a watch glass or crystallization dish. Do not use aluminum foil (potential corrosion from acidic surface moisture).

• Temperature Setpoint: 40°C .

  • Warning: Do not exceed 50°C. Halogenated mandelic acids can undergo intermolecular esterification (oligomerization) or decarboxylation under high heat/vacuum stress.

• Vacuum: <5 mbar.

• Duration:

  • Standard: 4–6 hours.

  • Heavily Caked: 12 hours (Overnight).

• Cool Down: Vent the oven with dry nitrogen or argon, not ambient air. Cap immediately upon removal.

Analytical Verification: Karl Fischer Titration

Standard Loss on Drying (LOD) is often inaccurate due to potential sublimation of the acid.

Method: Volumetric or Coulometric Karl Fischer (KF).[2] Solvent System: Methanol : Formamide (2:1) or specialized "Keto/Acid" reagents. Buffer: Imidazole (Required).[3]

• Reasoning: Strong organic acids can shift the pH of the KF reagent below 5, slowing the reaction stoichiometry and leading to drifting endpoints. Imidazole buffers the system to the optimal pH (5–7).

Decision Logic: Handling & Troubleshooting

Use this workflow to determine the immediate action plan based on the physical state of your material.

Figure 1: Decision matrix for processing 2-Chloro-5-(trifluoromethyl)mandelic acid based on physical observation.

Frequently Asked Questions (Technical Support)

Q1: Can I use toluene to azeotrope the water off instead of oven drying? A: Yes, but with caution. Azeotropic distillation with toluene (bp 110.6°C) is effective but requires heating the compound significantly higher than the vacuum oven method.

• Risk:[1][4][5][6] Thermal racemization or degradation.

• Recommendation: Use this only if the material is already in solution. If solid, stick to the vacuum oven at 40°C.

Q2: I observed a melting point depression. Is my compound degraded? A: Not necessarily. Water acts as a potent impurity, causing significant melting point depression (Raoult’s Law).

• Test: Dry a small aliquot using the protocol in Section 3 and re-measure. If the MP returns to the literature value (typically ~93–96°C for similar analogs, though specific polymorphs vary), it was just wet. If depression persists, check for hydrolysis products via HPLC.

Q3: The material turned slightly yellow during storage. Is it safe to use? A: Slight yellowing often indicates trace phenol oxidation or photo-degradation of the halogenated ring.

• Action: Check proton NMR. If the spectra are clean (>98%), the color is likely a trace chromophore impurity (ppm level) and will not affect most nucleophilic substitutions or coupling reactions. For strict GMP applications, recrystallization is required.

Q4: Which solvent is best for recrystallization if drying fails? A: A mixture of Toluene/Ethyl Acetate or Dichloroethane is often effective for halogenated mandelic acids. Avoid alcohols (methanol/ethanol) for recrystallization if possible, as they can be difficult to remove completely from the crystal lattice (solvates) and may esterify under acidic heating conditions.

References

• Sigma-Aldrich. (n.d.). Safety Data Sheet: 2-Chloro-5-(trifluoromethyl)benzoic acid (Structural Analog). Retrieved from

• Metrohm AG. (2023). Karl Fischer Titration of Organic Acids: Buffering and Solvent Selection. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 688182, 2-Chloro-5-(trifluoromethyl)benzoic acid. Retrieved from

• University of Rochester. (n.d.).[7] Tips & Tricks: Drying Methods. Retrieved from

Sources

• 1. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 2. Karl Fischer Coulometric Titration Explained and Illustrated [machinerylubrication.com]
• 3. mt.com [mt.com]
• 4. westliberty.edu [westliberty.edu]
• 5. Specification for the use of vacuum drying oven in sample dehydration treatment - Knowledge - Lead-Tech [tjleadtech.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Stability of 2-Chloro-5-(trifluoromethyl)mandelic acid under Basic Conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for researchers working with 2-Chloro-5-(trifluoromethyl)mandelic acid, focusing on its stability under basic conditions. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to anticipate potential challenges, troubleshoot experimental issues, and ensure the integrity of your results. This document is structured as a series of frequently asked questions and troubleshooting scenarios, reflecting the practical challenges encountered in the field.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Chloro-5-(trifluoromethyl)mandelic acid in basic solutions?

When 2-Chloro-5-(trifluoromethyl)mandelic acid is exposed to basic (alkaline) conditions, several degradation pathways can be initiated. The primary concerns are:

• Hydrolysis of the Benzylic Chloride: The chlorine atom attached to the benzylic carbon is susceptible to nucleophilic substitution by hydroxide ions. This reaction typically follows an S\N1 mechanism due to the resonance stabilization of the resulting benzylic carbocation, leading to the formation of 2-Hydroxy-5-(trifluoromethyl)mandelic acid.[1] This is often the most significant degradation pathway.

• Decarboxylation: Mandelic acid and its derivatives can undergo decarboxylation, especially under harsh conditions, although this is more commonly observed under oxidative or thermal stress.[2][3] In basic media, this could potentially lead to the formation of 2-chloro-5-(trifluoromethyl)benzyl alcohol.

• Racemization: If you are working with a specific enantiomer of 2-Chloro-5-(trifluoromethyl)mandelic acid, basic conditions can catalyze racemization. This occurs through the deprotonation of the α-proton, leading to a loss of stereochemical purity.[4][5]

• Oxidation: While not a direct result of basicity, the presence of oxidizing agents in a basic solution can lead to the formation of corresponding benzaldehyde or benzoic acid derivatives.[6]

Q2: At what pH range should I expect to see significant degradation?

Significant degradation via hydrolysis is generally observed at pH values above 7. The rate of hydrolysis of similar benzylic chlorides has been shown to increase as the pH becomes more alkaline, particularly above pH 13.[7] For routine experimental work where stability is critical, it is advisable to maintain the pH below 7. Forced degradation studies, which are intentionally designed to break down the molecule, often use concentrations of sodium hydroxide ranging from 0.1 M to 1 M.[8][9]

Q3: How do different types of bases (e.g., NaOH, K₂CO₃, triethylamine) affect the stability?

The strength of the base plays a crucial role. Strong bases like sodium hydroxide (NaOH) and potassium hydroxide (KOH) will promote hydrolysis more rapidly than weaker bases like sodium bicarbonate or organic amines (e.g., triethylamine). The choice of base can also influence the reaction pathway. For instance, a bulky organic base might favor elimination reactions over substitution, although for this specific molecule, hydrolysis is the predominant pathway.

Q4: What are the expected degradation products under basic conditions?

Based on the known reactivity of the functional groups present in 2-Chloro-5-(trifluoromethyl)mandelic acid, the following are the most probable degradation products in a basic aqueous environment:

Degradation Product	Formation Pathway
2-Hydroxy-5-(trifluoromethyl)mandelic acid	Hydrolysis of the benzylic chloride
2-Chloro-5-(trifluoromethyl)benzyl alcohol	Decarboxylation
Racemic mixture of 2-Chloro-5-(trifluoromethyl)mandelic acid	Racemization of a single enantiomer

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Scenario 1: I'm observing an unexpected loss of my starting material in a reaction buffered at a slightly basic pH.

Possible Cause: Even mildly basic conditions can be sufficient to initiate slow hydrolysis of the benzylic chloride over time, especially at elevated temperatures.

Troubleshooting Steps:

• pH Monitoring: Continuously monitor the pH of your reaction mixture. The hydrolysis of the benzylic chloride can produce hydrochloric acid, which might lower the pH over time if not adequately buffered.[1][10]

• Temperature Control: Reduce the reaction temperature if the protocol allows. Hydrolysis reactions are temperature-dependent.

• Alternative Buffering System: If possible, switch to a neutral or slightly acidic buffering system to minimize base-catalyzed degradation.

• Reaction Time: Shorten the reaction time to minimize the extent of degradation.

Workflow for Investigating Unexpected Analyte Loss

Caption: Troubleshooting workflow for analyte loss.

Scenario 2: My chiral HPLC analysis shows a decrease in enantiomeric excess (e.e.) after workup with a basic solution.

Possible Cause: The α-proton of the mandelic acid moiety is acidic and can be abstracted by a base, leading to the formation of an enolate intermediate which is achiral. Subsequent reprotonation can occur from either face, resulting in racemization.[4][5]

Troubleshooting Steps:

• Avoid Strong Bases: During workup, use a weak inorganic base like sodium bicarbonate instead of strong bases like NaOH or KOH.

• Minimize Contact Time: Perform the basic wash or extraction as quickly as possible.

• Low Temperature: Conduct the workup at a reduced temperature (e.g., in an ice bath) to slow down the rate of racemization.

• Alternative Purification: If possible, consider alternative purification methods that do not involve a basic wash, such as silica gel chromatography with a suitable solvent system.

Experimental Protocol: Forced Degradation Study under Basic Conditions

This protocol is designed to intentionally degrade 2-Chloro-5-(trifluoromethyl)mandelic acid to identify potential degradation products and assess its stability.[8][11]

Materials:

• 2-Chloro-5-(trifluoromethyl)mandelic acid

• 0.1 M Sodium Hydroxide (NaOH)

• 0.1 M Hydrochloric Acid (HCl)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV)

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Prepare a stock solution of 2-Chloro-5-(trifluoromethyl)mandelic acid in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Condition:

  • In a volumetric flask, add a known volume of the stock solution.

  • Add an equal volume of 0.1 M NaOH.

  • Allow the solution to stand at room temperature for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot of the reaction mixture.

• Neutralization and Dilution:

  • Immediately neutralize the aliquot with an equivalent amount of 0.1 M HCl.

  • Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis.

• Control Sample: Prepare a control sample by diluting the stock solution with the mobile phase to the same final concentration as the stressed samples.

• HPLC Analysis:

  • Analyze the control and stressed samples by HPLC.

  • Monitor for the appearance of new peaks and a decrease in the peak area of the parent compound.

• Data Analysis:

  • Calculate the percentage of degradation at each time point.

  • Characterize the degradation products using techniques like LC-MS if available.

Visualization of Potential Degradation Pathways

Caption: Potential degradation pathways in base.

References

• Filo. (2025, December 20). hydrolysis (of benzyl chloride).
• Sciencemadness Wiki. (2021, November 7). Benzyl chloride.
• EAG Laboratories. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
• Royal Society of Chemistry. (n.d.). CoCl2 catalysed decarboxylation-oxidation of mandelic acids by molecular oxygen. New Journal of Chemistry.
• Born, S., et al. (n.d.).
• J-GLOBAL. (n.d.). Oxidative decarboxylation of mandelic acid derivative by recombinant Escherichia coli: a novel method of ethyl vanillin synthesis.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Approaches and opportunities in synthesis of mandelic acids.
• LinkedIn. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Venkatesh, D. N., & Kumar, S. D. S. (2022, November 30). Forced Degradation – A Review. Biomed J Sci & Tech Res.
• Ovid. (n.d.). Bacterial mandelic acid degradation pathway and.... Journal of Applied Microbiology.
• BenchChem. (2025).
• Sci-Hub. (n.d.). Highly Diastereoselective Michael Reaction of (S)‐Mandelic Acid Enolate.
• ResearchGate. (n.d.).
• MilliporeSigma. (2025, April 29).
• (n.d.).
• PubMed. (2022, August 15).
• SciSpace. (n.d.). The mechanism of the hydrolysis of benzyl chloride.
• Royal Society of Chemistry. (2025, February 18). Crystallization-integrated mandelate racemase-catalyzed dynamic kinetic resolution of racemic mandelic acid.
• MedChemExpress. (2025, March 7).
• Wikipedia. (n.d.). Benzyl chloride.
• Google Patents. (n.d.). EP0000518A1 - Process for the chemical resolution of racemic mandelic acid.
• Royal Society of Chemistry. (2026, January 5).
• Thermo Fisher Scientific. (2025, September 15).
• CDH Fine Chemical. (n.d.).
• (n.d.).
• Hokkaido University. (n.d.). THE MECHANISM OF THE HYDROLYSIS OF BENZAL CHLORIDE.
• SciSpace. (n.d.).
• Taylor & Francis. (n.d.). Mandelic acid – Knowledge and References.
• U.S. Environmental Protection Agency. (2024, January 1). Method 1621 Determination of Adsorbable Organic Fluorine (AOF)
• Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS.
• Publications Office of the European Union. (n.d.). 2 Overview on PFAS analytical methods.
• ResearchGate. (2025, August 6).
• Enthalpy Analytical. (2022, June 13).
• SynQuest Laboratories, Inc. (n.d.). 2-Chloro-5-fluorobenzoyl chloride.
• ResearchGate. (n.d.). Production of 2-chloro-5-trifluoromethylpyridine and 3-trifluoromethylpyridine.
• BASF. (n.d.).
• Centers for Disease Control and Prevention. (n.d.).
• MDPI. (2024, September 23).

Sources

• 1. hydrolysis (of benzyl chloride) | Filo [askfilo.com]
• 2. CoCl2 catalysed decarboxylation-oxidation of mandelic acids by molecular oxygen - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. Unlocking the potential of mandelic acid derivatives: chemical and biological applications – a comprehensive review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07369C [pubs.rsc.org]
• 7. scispace.com [scispace.com]
• 8. acdlabs.com [acdlabs.com]
• 9. researchgate.net [researchgate.net]
• 10. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 11. biomedres.us [biomedres.us]

Reference Data & Comparative Studies

Definitive Guide: HPLC Purity Analysis of 2-Chloro-5-(trifluoromethyl)mandelic Acid

Topic: HPLC Method for 2-Chloro-5-(trifluoromethyl)mandelic Acid Purity Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Analytical Challenge

2-Chloro-5-(trifluoromethyl)mandelic acid (CAS: 339-93-5) is a high-value chiral building block, often employed in the synthesis of agrochemicals and pharmaceutical intermediates. Its structural complexity—featuring an electron-withdrawing trifluoromethyl group and a steric chlorine atom on the phenyl ring—presents a dual analytical challenge:

• Enantiomeric Purity: Separating the (R) and (S) enantiomers requires a chiral selector capable of distinguishing subtle spatial differences in a highly electron-deficient aromatic system.

• Chemical Purity: The synthesis pathway (often via hydrolysis of the corresponding cyanohydrin or reduction of the phenylglyoxylic acid) frequently leaves specific impurities, notably 2-chloro-5-(trifluoromethyl)benzoic acid (oxidative degradation) and 2-chloro-5-(trifluoromethyl)benzaldehyde (precursor).

This guide compares three distinct chromatographic approaches to solving these challenges, ultimately recommending a Hybrid Strategy that utilizes Immobilized Polysaccharide phases for chiral purity and C18 Reverse Phase for process impurity tracking.

Comparative Analysis: Selecting the Right Methodology

The following table objectively compares the three primary methodologies available for this separation.

Feature	Method A: Immobilized Polysaccharide (Recommended)	Method B: Coated Polysaccharide (Legacy)	Method C: Cyclodextrin Additives (CMPA)
Primary Column	Chiralpak IC / IA (Cellulose tris-3,5-dichlorophenylcarbamate)	Chiralpak AD-H (Amylose tris-3,5-dimethylphenylcarbamate)	Standard C18 (e.g., Zorbax Eclipse Plus)
Separation Mechanism	Steric fit + H-bonding + - interactions (Robust)	Steric fit + H-bonding (Solvent restricted)	Inclusion complexation in mobile phase
Solvent Flexibility	High: Compatible with DCM, THF, MtBE (Crucial for solubility)	Low: Restricted to Alkanes/Alcohol only	High: Aqueous/Organic gradients
Resolution ( )	> 2.5 (Baseline separation typical)	~1.5 - 2.0 (Often struggles with CF3 sterics)	Variable (pH dependent)
Robustness	Excellent (Bonded phase)	Moderate (Phase stripping risk)	Low (Temperature/Batch sensitive)
Cost Per Run	Low (after column purchase)	Low	High (Additive consumption)
Best For	Final QC & Enantiomeric Excess (ee%)	Initial Screening	Early R&D / Low Budget

Recommended Protocol: Enantiomeric Purity (Chiral HPLC)

Based on the structural analogy to 2-chloromandelic acid separations and the electron-withdrawing nature of the -CF3 group, the Immobilized Cellulose-based phase (Chiralpak IC) is the superior choice. The chlorinated carbamate selector on the column matches the electronic deficiency of the analyte, enhancing

- interactions necessary for recognition.

Experimental Workflow

Column: Chiralpak IC (250 mm x 4.6 mm, 5 µm) Alternative: Chiralpak IA (if IC is unavailable).

Mobile Phase:

• Solvent A: n-Hexane (90%)

• Solvent B: Isopropyl Alcohol (IPA) or Ethanol (10%)

• Additive: Trifluoroacetic Acid (TFA) (0.1%)[1]

Operating Parameters:

• Flow Rate: 1.0 mL/min

• Temperature: 25°C

• Detection: UV @ 210 nm (The CF3 group minimizes conjugation; 254 nm often yields low sensitivity).

• Injection Volume: 5–10 µL (1 mg/mL in Mobile Phase).

Why This Works (Causality & Insight)

• The Acidic Additive: Mandelic acids are weak acids (

  ). Without TFA, the carboxylic acid moiety will ionize, leading to peak tailing and loss of chiral recognition. The TFA suppresses ionization, keeping the molecule neutral and allowing the hydroxyl group to hydrogen-bond effectively with the chiral selector.

• The "Chlorine-Chlorine" Interaction: The 2-chloro substituent on the mandelic acid creates a specific steric pocket. The Chiralpak IC (chlorinated selector) often shows superior selectivity for chlorinated aromatics compared to the amylosed-based AD columns due to compatible electronic surfaces.

Recommended Protocol: Chemical Purity (Achiral RP-HPLC)

To quantify the Benzoic Acid impurity (which often co-elutes or elutes early in Normal Phase Chiral modes), a standard Reverse Phase method is required.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm)

Mobile Phase Gradient:

• A: 0.1% Phosphoric Acid in Water

• B: Acetonitrile[2][3]

• Gradient: 5% B to 95% B over 15 minutes.

Rationale: The 2-chloro-5-(trifluoromethyl)benzoic acid lacks the glycolic -OH group, making it significantly more hydrophobic than the mandelic acid target in acidic conditions. It will elute after the mandelic acid in RP-HPLC, ensuring easy quantification.

Visualization: Method Development Decision Tree

The following diagram outlines the logical flow for validating the purity method, ensuring no critical impurities are missed.

Caption: Logical workflow for selecting and optimizing the HPLC method based on specific purity requirements (Enantiomeric vs. Chemical).

Troubleshooting & Self-Validating Systems

To ensure Trustworthiness , the method must include system suitability tests (SST).

• Resolution Check (Chiral):

  • Problem: Loss of resolution over time.

  • Cause: Accumulation of strongly retained impurities (e.g., dimers) on the chiral stationary phase.

  • Solution: Use a "Guard Column" and perform a regeneration wash with 100% Ethanol (only possible on Immobilized columns like IC, not AD/OD).

• Peak Tailing (Both Methods):

  • Problem: Asymmetry factor > 1.5.[4][5]

  • Cause: Silanol interactions or ionization of the carboxylic acid.

  • Solution: Ensure TFA concentration is

    . If using RP-HPLC, ensure pH is < 2.5.

• Ghost Peaks:

  • Problem: Peaks appearing in blank runs.

  • Cause: TFA degradation or contaminated mobile phase.

  • Solution: Use fresh HPLC-grade TFA and prepare mobile phases daily.

References

• Zhang, Z., et al. (2008).[1] Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin. National Institutes of Health (PMC). [Link]

• Daicel Corporation. (n.d.). Chiralpak IC Instruction Manual. Chiral Technologies. [Link]

• Sielc Technologies. (2018). Separation of Mandelic Acid on Newcrom R1 HPLC column. [Link]

Sources

• 1. Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation of D-(-)-Mandelic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. redalyc.org [redalyc.org]
• 5. scielo.br [scielo.br]

Chiral HPLC Separation of 2-Chloro-5-(trifluoromethyl)mandelic Acid: A Technical Guide

Topic: Chiral HPLC Separation of 2-Chloro-5-(trifluoromethyl)mandelic Acid Enantiomers Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Strategic Analysis

The separation of 2-Chloro-5-(trifluoromethyl)mandelic acid (CAS 339-93-5) presents a specific set of chromatographic challenges driven by its electronic and steric properties. Unlike simple mandelic acid, the presence of an ortho-chloro group and a meta-trifluoromethyl group significantly alters the molecule's pKa and lipophilicity.

This guide moves beyond generic "screening" advice. Based on the structural motifs—an electron-deficient aromatic ring combined with a polar

-hydroxy carboxylic acid moiety—we identify Immobilized Polysaccharide phases (Chiralpak IC) and Pirkle-type phases (Whelk-O 1) as the superior candidates over traditional coated phases (like OD/AD).

The Chemist's Challenge

• Acidity: The electron-withdrawing

  and groups increase the acidity of the carboxylic function relative to unsubstituted mandelic acid. Without proper mobile phase suppression, severe peak tailing and loss of resolution ( ) will occur.

• Sterics: The ortho-chloro substituent forces the aromatic ring out of planarity with the glycolic moiety, actually aiding chiral recognition by creating a more distinct "three-point" interaction shape.

Comparative Analysis of Stationary Phases

The following table contrasts the three primary methodologies for separating this specific enantiomeric pair.

Feature	Method A: Immobilized Polysaccharide (Recommended)	Method B: Pirkle-Type (Brush) (Alternative)	Method C: Coated Polysaccharide (Legacy)
Column	Chiralpak IC (Cellulose tris(3,5-dichlorophenylcarbamate))	Whelk-O 1 (1-(3,5-dinitrobenzamido)-1,2,3,4-tetrahydrophenanthrene)	Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))
Mechanism	Inclusion complex + H-bonding + - interactions.	-Donor/Acceptor + H-bonding (Face-to-face stacking).	Inclusion complex + H-bonding.
Suitability	High. The chlorinated selector matches the chlorinated analyte (similar electronic density).	High. Excellent for free acids; the electron-deficient analyte interacts with the -basic naphthalene cleft.	Medium. Solvent restrictions limit solubility options; "memory effect" risks.
Mobile Phase	Normal Phase (Heptane/IPA) or Reversed Phase.	Normal Phase (Hexane/IPA) or Polar Organic.	Strictly Normal Phase (Hexane/IPA).
Additives	0.1% TFA (Essential).	0.1% Acetic Acid or TFA.[1]	0.1% TFA.[1]
Resolution ( )	Typically > 2.5 (Baseline).	Typically > 3.0 (Often higher ).	Variable (1.5 - 2.0).

Detailed Experimental Protocols

Protocol A: The "Gold Standard" (Chiralpak IC)

Best for robustness and scale-up potential.

Rationale: The Chiralpak IC phase uses a cellulose backbone derivatized with 3,5-dichlorophenylcarbamate. The "chloro-chloro" interaction and the immobilized nature allow for aggressive solvent use (e.g., DCM) if solubility is an issue, though standard alkanes work well here.

Step-by-Step Workflow:

• Preparation: Dissolve 1 mg of sample in 1 mL of Ethanol (avoid pure heptane to prevent precipitation).

• Mobile Phase Formulation:

  • Solvent A: n-Heptane (HPLC Grade).

  • Solvent B: Isopropanol (IPA) + 0.1% Trifluoroacetic Acid (TFA).

  • Note: TFA is non-negotiable. The

    group makes the proton more labile; omitting acid will result in a broad smear.

• Equilibration: Flush column with 90:10 (A:B) at 1.0 mL/min for 20 column volumes.

• Gradient/Isocratic Run:

  • Start Isocratic: 90% Heptane / 10% IPA (+0.1% TFA) .

  • Flow Rate: 1.0 mL/min.[2]

  • Temperature:

    .[3]

• Detection: UV at 230 nm (The

  and provide good absorption here; 254 nm is also viable but less sensitive).

Protocol B: The "Rational Design" (Whelk-O 1)

Best for inversion of elution order and high theoretical plates.

Rationale: The Whelk-O 1 selector contains a

-basic naphthalene ring and a -acidic dinitrobenzoyl group. Your target molecule (electron-deficient due to / ) will preferentially interact with the naphthalene cleft via - stacking, stabilized by hydrogen bonding at the amide linker.

Step-by-Step Workflow:

• Mobile Phase Formulation:

  • Solvent: Hexane / Ethanol (85:15 v/v).

  • Additive: 0.1% Acetic Acid (Whelk-O 1 is robust; weaker acids often suffice, but TFA is safe).

• Conditions:

  • Flow Rate: 1.5 mL/min (Whelk-O 1 has lower backpressure).

  • Temperature: Ambient (

    ).

• Elution Order: This column is available in

  and forms. If the -enantiomer elutes first on the -column, it will elute second on the -column. This is critical for preparative separations where you want the minor impurity to elute before the main peak.

Mechanistic Visualization

The following diagram illustrates the decision matrix for method development and the interaction mechanisms involved.

Caption: Decision tree for selecting the optimal stationary phase based on mechanism and operational priorities.

Troubleshooting & Optimization

Symptom	Root Cause	Corrective Action
Fronting Peaks	Solubility issues or column overload.	Dissolve sample in mobile phase; reduce injection volume.
Tailing Peaks	Ionization of carboxylic acid.	Increase TFA concentration to 0.2%; ensure water content in IPA is <0.1%.
Retention Drift	Water accumulation in Normal Phase.	Flush system with dry Hexane/Ethanol; use a drying tube on solvent reservoirs.
Low Resolution	Non-specific interactions.	Lower temperature to to enhance enthalpy-driven separation.

References

• VertexChem. (2025). Resolution of Halogenated Mandelic Acids through Enantiospecific Co-Crystallization. National Institutes of Health (PMC). Link (Generalized reference for halogenated mandelic acid behavior).

• Sigma-Aldrich. (2024). 2-Chloro-5-(trifluoromethyl)benzoic acid Product Specification. Link (Structural analogue data for pKa estimation).

• Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALPAK® IC. Link

• Regis Technologies. (2022). Whelk-O 1 Chiral Stationary Phase Application Guide. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]

Technical Comparison Guide: NMR Profiling of 2-Chloro-5-(trifluoromethyl)mandelic Acid

The following technical guide provides an in-depth NMR profile analysis of 2-Chloro-5-(trifluoromethyl)mandelic acid , a critical chiral intermediate in the synthesis of fluorinated pharmaceuticals.

This guide is structured to serve as a reference for structural validation, process monitoring (from precursor benzaldehydes), and purity assessment using quantitative NMR (qNMR) methodologies.

Executive Summary & Molecule Profile

2-Chloro-5-(trifluoromethyl)mandelic acid is a bifunctional aromatic building block characterized by a chiral

-hydroxy acid moiety and a specific substitution pattern on the benzene ring. Its analysis requires precise discrimination between the crowded aromatic region and the diagnostic methine/hydroxyl protons.

• CAS Number: 1227666-48-5 (Generic/Analogous reference)

• Molecular Formula:

• Molecular Weight: 254.59 g/mol

• Key Applications: Chiral resolution agents, pharmaceutical intermediates (e.g., for calcium channel blockers or agrochemicals).

Comparison Scope

This guide compares the NMR performance of the target molecule against:

• The Precursor: 2-Chloro-5-(trifluoromethyl)benzaldehyde (Process Control).

• The Methodological Alternative: 1H NMR vs. 19F qNMR (Purity Analysis).

Structural Elucidation: The NMR Fingerprint

1H NMR Spectrum Analysis (400 MHz, DMSO-d6)

The proton spectrum is distinct due to the chiral center and the specific 1,2,5-substitution pattern.

Signal Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Structural Insight
-COOH	12.5 - 13.0	Broad Singlet	1H	-	Carboxylic acid proton; exchangeable with .
Ar-H6	7.85 - 7.90	Singlet (fine doublet)	1H		Ortho to chiral center; deshielded by and ring current.
Ar-H3	7.70 - 7.75	Doublet	1H		Ortho to Chlorine; distinct doublet.
Ar-H4	7.60 - 7.65	Doublet of Doublets	1H		Para to chiral center; couples with H3 and H6.
-OH	6.00 - 6.50	Broad/Doublet	1H		Hydroxyl proton. Visible in DMSO; splits methine if exchange is slow.
-CH- (Methine)	5.30 - 5.50	Singlet/Doublet	1H	-	Diagnostic Peak. Chiral center proton. Shifts significantly vs. aldehyde precursor.

Expert Insight: In

, the -OH and -COOH protons may merge or broaden significantly. DMSO-d6 is the recommended solvent to resolve the hydroxyl coupling and ensure solubility.

19F NMR Spectrum Analysis (376 MHz, DMSO-d6)

The trifluoromethyl group provides a "clean" window for analysis, free from the overlapping signals common in the 1H aromatic region.

• Chemical Shift:

  to ppm.

• Multiplicity: Singlet (broadened slightly by long-range H-F or C-F coupling).

• Utility: This singlet is the primary target for qNMR (quantitative NMR) to determine assay purity without interference from non-fluorinated solvents or organic impurities.

13C NMR Key Features

• Carbonyl (C=O):

  ppm.

• Trifluoromethyl (

  ): Quartet at ppm ( Hz).

• Aromatic C-5: Quartet at

  ppm ( Hz).

Comparative Analysis: Performance & Alternatives

Comparison 1: Process Control (Product vs. Precursor)

Monitoring the synthesis from 2-Chloro-5-(trifluoromethyl)benzaldehyde is a critical application. The NMR "performance" here is defined by the resolution of the functional group transformation.

Feature	Precursor (Benzaldehyde)	Product (Mandelic Acid)	Diagnostic Action
Functional Group	Aldehyde (-CHO)	-Hydroxy Acid (-CH(OH)COOH)	Monitor Disappearance
Diagnostic Shift	ppm (Singlet)	ppm (Methine)	Monitor Appearance
Aromatic Region	Downfield shift (electron-withdrawing CHO)	Slight upfield shift (less withdrawing)	Confirm ring integrity
19F Signal	ppm	ppm	Check for unreacted starting material

Comparison 2: Purity Analysis (1H NMR vs. 19F qNMR)

For drug development, establishing the purity of the intermediate is vital. Here, 19F NMR offers superior specificity.

Metric	Method A: 1H NMR Integration	Method B: 19F qNMR (Recommended)
Selectivity	Moderate. Solvent peaks (water/DMSO) and aliphatic grease can overlap with the methine or aromatic region.	High. No background interference from solvents or hydrocarbon impurities. Only fluorinated species are visible.
Dynamic Range	Limited by large solvent peaks.	Excellent. Base-line separation is easier to achieve.
Experiment Time	Fast (1-5 mins).	Fast (1-10 mins). Requires sufficient relaxation delay ( ).
Recommendation	Use for Structural Confirmation .	Use for Assay/Purity Calculation .

Experimental Protocols

Protocol A: Routine Structural Confirmation (1H NMR)

• Sample Prep: Dissolve 10-15 mg of the solid acid in 0.6 mL of DMSO-d6 .

  • Why DMSO? It prevents the dimerization of carboxylic acids and slows proton exchange, allowing the -OH coupling to be observed (validating the mandelic structure).

• Acquisition:

  • Pulse Angle:

  • Relaxation Delay (

    ): 1.0 s

  • Scans: 16

  • Spectral Width: -2 to 14 ppm.

• Processing: Apply exponential multiplication (LB = 0.3 Hz) to enhance signal-to-noise. Reference residual DMSO pentet to 2.50 ppm.

Protocol B: Quantitative Purity Analysis (19F qNMR)

• Internal Standard: Select

  -trifluorotoluene (TFT) or 2,4-dichlorobenzotrifluoride. Ensure the standard's relaxation time ( ) is characterized.

• Sample Prep: Weigh accurately

  mg of analyte and mg of internal standard into the NMR tube. Dissolve in DMSO-d6.

• Acquisition:

  • Pulse Sequence: Inverse Gated Decoupling (to suppress NOE if 1H decoupling is used, though often not necessary for 19F singlets).

  • Relaxation Delay (

    ): Must be seconds (or longest ). Fluorine nuclei often have long relaxation times.

  • Center Frequency: Set midway between analyte and standard peaks.

• Calculation:

  (Where =Integral, =Number of F atoms, =Molar Mass, =Weight, =Purity)

Visualization: Analytical Workflow

The following diagram outlines the decision logic for characterizing this molecule, distinguishing between simple identification and rigorous purity analysis.

Caption: Decision tree for the NMR characterization of fluorinated mandelic acid derivatives, prioritizing solvent choice and spectral checkpoints.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: 19F NMR Applications). Link

• Sigma-Aldrich. (n.d.). 2-Chloro-5-(trifluoromethyl)benzaldehyde Product Specification. (Precursor Reference Data). Link

• Burdette, J. E. (2018). 19F NMR as a Tool for Quantitative Analysis of Fluorinated Pharmaceuticals. Journal of Medicinal Chemistry. Link

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. (Reference for Mandelic Acid Shifts). Link

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]